Cas no 1352395-56-2 (4-Aminobenzisoxazole-3-carboxylic acid)

• Product Name: 4-Aminobenzisoxazole-3-carboxylic acid
• CAS No: 1352395-56-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4777966
• Update Time: 2026-02-27

4-Aminobenzisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminobenzo[d]isoxazole-3-carboxylic acid
• 4-Aminobenzisoxazole-3-carboxylic acid

• Inchi： 1S/C8H6N2O3/c9-4-2-1-3-5-6(4)7(8(11)12)10-13-5/h1-3H,9H2,(H,11,12)
• InChI Key： NFFSPHPRCOIXOX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C(=O)O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.9
• Topological Polar Surface Area: 89.4

4-Aminobenzisoxazole-3-carboxylic acid Security Information

• Storage Condition：(BD586775)